Cas no 2228137-85-5 (2-1-(2,3-dihydro-1H-inden-1-yl)cyclopropylacetic acid)

• Product Name: 2-1-(2,3-dihydro-1H-inden-1-yl)cyclopropylacetic acid
• CAS No: 2228137-85-5
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 6547456
• PubChem ID: 165651745
• Update Time: 2025-06-13

2-1-(2,3-dihydro-1H-inden-1-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,3-dihydro-1H-inden-1-yl)cyclopropylacetic acid
• EN300-1747759
• 2228137-85-5
• 2-[1-(2,3-dihydro-1H-inden-1-yl)cyclopropyl]acetic acid

• Inchi： 1S/C14H16O2/c15-13(16)9-14(7-8-14)12-6-5-10-3-1-2-4-11(10)12/h1-4,12H,5-9H2,(H,15,16)
• InChI Key： HFOOXFGYSFXEHG-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C3C=CC=CC=3CC2)CC1)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(2,3-dihydro-1H-inden-1-yl)cyclopropylacetic acid

Introduction to 2-1-(2,3-dihydro-1H-inden-1-yl)cyclopropylacetic acid (CAS No: 2228137-85-5)

2-1-(2,3-dihydro-1H-inden-1-yl)cyclopropylacetic acid, identified by its CAS number 2228137-85-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid moiety linked to a dihydronaphthalene derivative, which imparts unique structural and functional properties. The structural framework of this molecule combines the rigidity of the cyclopropyl ring with the aromatic system of the dihydronaphthalene core, making it a promising candidate for further exploration in drug discovery and molecular design.

The cyclopropylacetic acid component is particularly noteworthy due to its ability to influence molecular interactions through steric and electronic effects. Cyclopropyl groups are known for their favorable binding properties in medicinal chemistry, often enhancing binding affinity and selectivity. In contrast, the dihydronaphthalene scaffold provides a hydrophobic environment that can be tailored for specific biological targets. The combination of these structural features makes 2-1-(2,3-dihydro-1H-inden-1-yl)cyclopropylacetic acid a versatile scaffold for designing novel bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater precision. Studies have suggested that the 2,3-dihydro-1H-inden-1-yl substituent may play a crucial role in modulating interactions with biological targets, particularly enzymes and receptors involved in metabolic pathways. The dihydronaphthalene moiety, being structurally similar to benzene derivatives, could also contribute to favorable pharmacokinetic properties such as solubility and metabolic stability.

In the context of drug discovery, 2-1-(2,3-dihydro-1H-inden-1-yl)cyclopropylacetic acid has been explored as a potential lead compound for various therapeutic applications. Preliminary studies have indicated its utility in modulating pathways associated with inflammation and pain management. The cyclopropylacetic acid moiety is particularly interesting because it can serve as a hydrogen bond acceptor or donor, depending on the orientation within a binding pocket. This flexibility allows for fine-tuning of interactions with biological targets.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. By leveraging its structural features, chemists can design derivatives with enhanced potency or selectivity. For instance, modifications at the dihydronaphthalene core could introduce additional functional groups that improve binding affinity or metabolic stability. Similarly, alterations at the cyclopropylacetic acid part could fine-tune pharmacokinetic profiles.

The synthesis of 2-1-(2,3-dihydro-1H-inden-1-yl)cyclopropylacetic acid presents both challenges and opportunities. The synthesis typically involves multi-step organic reactions, including cyclization and functional group transformations. Advances in synthetic methodologies have made it possible to construct such complex molecules with higher yields and purity. Techniques such as transition metal-catalyzed reactions have been particularly useful in facilitating key bond-forming steps.

From a regulatory perspective, CAS No: 2228137-85-5 ensures that researchers have access to standardized information about the compound's properties and safety data. This is crucial for compliance with Good Manufacturing Practices (GMP) and other regulatory requirements in pharmaceutical research. The availability of detailed chemical information allows for better risk assessment and process optimization during both laboratory-scale synthesis and large-scale production.

The role of computational tools in studying 2-1-(2,3-dihydro-1H-inden-1-yl)cyclopropylacetic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. These studies have helped identify key pharmacophoric elements responsible for its bioactivity. Such knowledge is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

In conclusion, 2-1-(2,3-dihydro-1H-inden-1-yl)cyclopropylacetic acid (CAS No: 2228137-85-5) represents an exciting area of research with significant potential in pharmaceutical development. Its unique structural features make it a promising candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.